Cas no 1131587-42-2 (Methyl 5-iodo-2-(morpholinomethyl)benzoate)

• Product Name: Methyl 5-iodo-2-(morpholinomethyl)benzoate
• CAS No: 1131587-42-2
• MF: C₁₃H₁₆INO₃
• MW: 361.17551612854
• CID: 1030686
• PubChem ID: 44828948
• Update Time: 2025-09-22

Methyl 5-iodo-2-(morpholinomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-(morpholinomethyl)benzoate
• methyl 5-iodo-2-(morpholin-4-ylmethyl)benzoate
• A802755
• AK133667
• CTK8E2014
• FT-0652818
• KB-145662
• AKOS015851977
• DTXSID60661035
• Methyl 5-iodo-2-[(morpholin-4-yl)methyl]benzoate
• DB-060293
• 1131587-42-2
• Methyl5-iodo-2-(morpholinomethyl)benzoate

• Inchi： 1S/C13H16INO3/c1-17-13(16)12-8-11(14)3-2-10(12)9-15-4-6-18-7-5-15/h2-3,8H,4-7,9H2,1H3
• InChI Key： VUPDTFPQUVCMLK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)CN1CCOCC1

Computed Properties

• Exact Mass: 361.01749g/mol
• Monoisotopic Mass: 361.01749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters